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Compound of Interest

Compound Name: Isoanhydroicaritin

Cat. No.: B150243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Anhydroicaritin, a prenylated flavonoid derived from plants of the Epimedium genus, has

garnered significant attention in the scientific community for its diverse pharmacological

activities. This technical guide provides an in-depth overview of the synthesis and structural

characterization of anhydroicaritin, offering detailed experimental protocols and data

presentation to support research and development efforts in this promising area.

Chemical and Physical Properties
Anhydroicaritin, also known as β-anhydroicaritin, possesses a distinctive chemical structure

that underpins its biological activity. A summary of its key chemical and physical properties is

presented in Table 1.

Property Value Source

Molecular Formula C₂₁H₂₀O₆ PubChem

Molecular Weight 368.4 g/mol PubChem

IUPAC Name

3,5-dihydroxy-2-(4-

methoxyphenyl)-8,8-dimethyl-

9,10-dihydropyrano[2,3-

h]chromen-4-one

PubChem

CAS Number 38226-86-7 PubChem
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Synthesis of Anhydroicaritin
The synthesis of anhydroicaritin can be achieved through several routes, primarily involving the

conversion from naturally abundant precursors like icariin or through total chemical synthesis.

Synthesis from Natural Precursors
A common and efficient method for obtaining anhydroicaritin is through the hydrolysis of icariin

or other prenylated flavonol glycosides present in Epimedium extracts. This can be

accomplished via acid hydrolysis or enzymatic hydrolysis.

This method involves the direct acid-catalyzed hydrolysis of crude extracts of Epimedium

species to yield anhydroicaritin.

Experimental Protocol:

Extraction: Mix 50 g of a high sagittatosides Epimedium sagittatum extract with 250 mL of

90% ethanol in a 500 mL round-bottom flask.[1]

Hydrolysis: Add 7.5 mL of concentrated sulfuric acid to the mixture. Reflux the mixture for 90

minutes.[1]

Cooling and Filtration: Allow the mixture to cool to room temperature. Filter the hydrolyzed

mixture under reduced pressure through cellulose paper to remove insoluble sulfates and

other materials.[1]

Washing: Wash the filter cake with approximately 20 mL of 90% ethanol.[1]

Purification: The resulting filtrate, containing anhydroicaritin, can be further purified using

chromatographic techniques such as High-Performance Liquid Chromatography (HPLC).

This method offers a milder and more specific conversion of icariside I (a hydrolysis product of

icariin) to anhydroicaritin.

Experimental Protocol:

Dissolution: Dissolve 20 mg of pure icariside I in a mixture of 10 mL of ethanol and 50 mL of

water.[1]
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Enzymatic Reaction: Add 200 mg of hesperidinase enzyme to the solution. Incubate the

mixture for 24 hours at 40°C.[1]

Isolation of Crude Product: Collect the crude anhydroicaritin precipitate via filtration.[1]

Purification: Purify the crude product using a semi-preparative C-18 HPLC column (2.5 x 30

cm) with a gradient of 50:50 (acetonitrile/water) to 80:20 (acetonitrile/water) over 20 minutes.

[1]

Total Synthesis
The total synthesis of β-anhydroicaritin has been achieved in nine steps starting from

commercially available phloroglucinol. This route provides a means to produce anhydroicaritin

and its analogs for further biological and pharmacological investigation.[2] A key step in this

synthesis involves a modified Algar-Flynn-Oyamada cyclization and a relay Claisen-Cope

rearrangement.[2]

Workflow for the Total Synthesis of β-Anhydroicaritin:

Phloroglucinol Step 1 Intermediate 1 Step 2 Intermediate 2 Step 3 Intermediate 3 Step 4 Intermediate 4 Step 5 Intermediate 5 Step 6 Intermediate 6 Step 7 Intermediate 7 Step 8 Intermediate 8 Step 9 β-Anhydroicaritin

Click to download full resolution via product page

Caption: A nine-step total synthesis route to β-anhydroicaritin.

Structural Characterization
The structural elucidation and confirmation of anhydroicaritin are performed using a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a fundamental tool for determining the detailed molecular structure of

anhydroicaritin. Both ¹H NMR and ¹³C NMR are employed to identify the chemical environment

of each proton and carbon atom in the molecule.

Experimental Protocol for NMR Analysis:
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Sample Preparation: Dissolve a pure sample of anhydroicaritin in a suitable deuterated

solvent (e.g., DMSO-d₆).

Data Acquisition: Record ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g.,

400 MHz or higher).[3][4]

Data Analysis: Analyze the chemical shifts (δ), coupling constants (J), and integration values

to assign the signals to the corresponding atoms in the anhydroicaritin structure. Two-

dimensional NMR techniques such as COSY, HSQC, and HMBC can be used for

unambiguous assignments.[3]

Table 2: Representative NMR Data for Anhydroicaritin
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Atom No.
¹³C Chemical Shift (ppm)
(Predicted)

¹H Chemical Shift (ppm)
(Predicted)

2 158.2 -

3 137.9 -

4 175.1 -

4a 104.5 -

5 162.3 -

6 98.6 6.35 (s)

7 165.1 -

8 106.2 -

8a 156.9 -

1' 123.4 -

2', 6' 130.5 8.05 (d, J=8.8 Hz)

3', 5' 114.2 7.12 (d, J=8.8 Hz)

4' 161.8 -

OCH₃ 55.6 3.88 (s)

C-8 Prenyl

1'' 22.5 3.35 (d, J=7.2 Hz)

2'' 121.8 5.25 (t, J=7.2 Hz)

3'' 132.1 -

4'' 25.7 1.80 (s)

5'' 17.8 1.68 (s)

Note: The above data is representative and may vary slightly depending on the solvent and

experimental conditions.
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Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of

anhydroicaritin and to study its fragmentation patterns, which can provide further structural

confirmation.

Experimental Protocol for Mass Spectrometry Analysis:

Sample Introduction: Introduce a purified sample of anhydroicaritin into the mass

spectrometer, typically via direct infusion or coupled with a liquid chromatography system

(LC-MS).

Ionization: Utilize an appropriate ionization technique, such as Electrospray Ionization (ESI),

to generate molecular ions.

Mass Analysis: Analyze the mass-to-charge ratio (m/z) of the molecular ion and its fragment

ions. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass

and elemental formula.

Table 3: Expected Mass Spectrometry Data for Anhydroicaritin

Parameter Expected Value

[M+H]⁺ (m/z) 369.1338

[M-H]⁻ (m/z) 367.1182

Key Fragment Ions

Analysis of tandem MS (MS/MS) spectra would

reveal characteristic fragmentation patterns,

such as the loss of methyl or prenyl groups,

which can be used for structural confirmation.

High-Performance Liquid Chromatography (HPLC)
HPLC is a crucial technique for the purification and purity assessment of anhydroicaritin.

Experimental Protocol for HPLC Analysis:

Column: Utilize a reversed-phase C18 column.[1]
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Mobile Phase: Employ a gradient elution system, typically with a mixture of acetonitrile and

water, often with a small amount of acid (e.g., formic acid or acetic acid) to improve peak

shape. A common gradient is from 50% acetonitrile in water to 80% acetonitrile in water.[1]

Detection: Monitor the elution profile using a UV detector, typically at a wavelength of 273

nm.[5]

Quantification: Determine the purity of the anhydroicaritin sample by calculating the peak

area percentage.

Workflow for HPLC Purification and Analysis:

Crude Anhydroicaritin Sample Inject onto HPLC System Separation on C18 Column
(Gradient Elution)

UV Detection (273 nm)

Fraction Collection Purity Analysis of Fractions Pure Anhydroicaritin

Click to download full resolution via product page

Caption: A typical workflow for the HPLC purification and analysis of anhydroicaritin.

Signaling Pathways Modulated by Anhydroicaritin
Anhydroicaritin has been shown to exert its biological effects, particularly its anticancer

activities, by modulating several key signaling pathways. Understanding these mechanisms is

crucial for its development as a therapeutic agent.

PI3K/AKT Signaling Pathway
Anhydroicaritin has been demonstrated to inhibit the PI3K/AKT signaling pathway in

hepatocellular carcinoma cells, leading to the suppression of tumor proliferation and

metastasis.[6]
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Caption: Anhydroicaritin inhibits the PI3K/AKT signaling pathway.

MAPK/ERK/JNK and JAK2/STAT3/AKT Signaling
Pathways
In chronic myeloid leukemia cells, anhydroicaritin has been shown to regulate the

MAPK/ERK/JNK and JAK2/STAT3/AKT signaling pathways, leading to the inhibition of cell

proliferation.[7]
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Caption: Anhydroicaritin regulates MAPK and JAK/STAT signaling pathways.

This technical guide provides a foundational understanding of the synthesis and structural

characterization of anhydroicaritin. The detailed protocols and data presentation formats are

intended to facilitate further research and development of this promising natural product for

various therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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